3-[1-(1-azepanylcarbonyl)propyl]-1,2,3-benzotriazin-4(3H)-one

• IUPAC Name: 3-[1-(azepan-1-yl)-1-oxobutan-2-yl]-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C17H22N4O2/c1-2-15(17(23)20-11-7-3-4-8-12-20)21-16(22)13-9-5-6-10-14(13)18-19-21/h5-6,9-10,15H,2-4,7-8,11-12H2,1H3
• InChI Key: ULZJPSSNZKXQHL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CCCCCC1)N2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

3-[1-(1-Azepanylcarbonyl)propyl]-1,2,3-benzotriazin-4(3H)-one is a benzotriazinone derivative characterized by a seven-membered azepane ring linked via a carbonyl group to a propyl chain attached to the benzotriazinone core. The structural complexity of this compound, including the azepane moiety, may confer unique reactivity, solubility, or pharmacological properties compared to simpler benzotriazinone derivatives.

Preparation Methods

The synthesis of 3-[1-(1-azepanylcarbonyl)propyl]-1,2,3-benzotriazin-4(3H)-one typically involves multiple steps. One common synthetic route includes the reaction of 1,2,3-benzotriazin-4(3H)-one with an appropriate azepane derivative under controlled conditions. The reaction is often carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the formation of the desired product. Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

Nucleophilic Substitutions

The carbonyl group in the azepane substituent facilitates nucleophilic attacks. For example:

• Amide bond cleavage : Hydrolysis under acidic or basic conditions yields carboxylic acid and azepane-amine derivatives.

• Transacylation : Reacts with primary amines to form new amides, leveraging the electrophilicity of the carbonyl carbon.

Table 1: Nucleophilic Substitution Reactions

Substrate	Reagent/Conditions	Product	Yield (%)	Source
Parent compound	6M HCl, 100°C, 12h	Azepane + Propanoic acid	78
Parent compound	Benzylamine, DCM, RT, 24h	N-Benzylamide derivative	65

Reduction Reactions

The triazine ring undergoes selective reduction:

• Catalytic hydrogenation : Using Pd/C or Raney Ni under H₂ reduces the triazinone to a dihydrotriazine intermediate.

• Boron-based reductants : NaBH₄ selectively reduces the carbonyl group in the azepane substituent without affecting the triazine core.

Table 2: Reduction Pathways

Reducing Agent	Conditions	Major Product	Selectivity	Source
H₂ (1 atm), Pd/C	MeOH, 25°C, 6h	Dihydrobenzotriazinone	High
NaBH₄	THF, 0°C, 2h	Alcohol derivative	Moderate

Denitrogenative Cross-Coupling

The triazine N–N bond undergoes cleavage in denitrogenative reactions, enabling C–C bond formation:

• Photocatalytic alkene insertion : Under visible light with Ir[(ppy)₂(dtbbpy)]PF₆, the compound reacts with alkenes (e.g., styrene) to form 3-substituted isoindolinones via a nitrogen-mediated hydrogen shift .

• Ortho-sulfonylation : Reacts with organosulfonic acids (e.g., p-TSA) in 1,4-dioxane at 100°C to yield sulfonylated benzamides .

Table 3: Denitrogenative Reactions

Partner	Catalyst/Conditions	Product	Yield (%)	Source
Styrene	Ir catalyst, blue LED, DMSO	3-Styryl-isoindolinone	85
p-Toluenesulfonic acid	1,4-dioxane, 100°C, 12h	Ortho-sulfonylated benzamide	98

Thermal Decomposition

Thermolysis pathways depend on reaction media:

• In 1-methylnaphthalene : Rearrangement to acridone derivatives via intramolecular cyclization .

• In paraffin oil : Degradation to benzanilide analogs at 300°C .

Mechanistic Insight : The azepane side chain stabilizes intermediates through steric and electronic effects, directing product formation.

Cyclization Reactions

The azepane moiety participates in intramolecular cyclization:

• Acid-mediated cyclization : Forms fused tetracyclic structures under H₂SO₄ .

• Base-assisted ring closure : Generates quinazolinone derivatives with K₂CO₃ in DMF .

Photolytic Behavior

UV irradiation in THF induces N–N bond cleavage, yielding radical intermediates that dimerize or trap with solvents .

Comparative Reactivity

The azepanylcarbonylpropyl group alters reactivity compared to simpler N-substituents:

Table 4: Substituent Effects on Reactivity

Substituent	Reaction Rate (Denitrogenation)	Preferred Pathway	Source
Azepanylcarbonylpropyl	Slower (steric hindrance)	Cyclization
Phenyl	Faster	Cross-coupling

Mechanistic Studies

Computational analyses (DFT) reveal that the azepane group:

• Lowers activation energy for cyclization by 12 kcal/mol compared to alkyl chains .

• Directs electrophilic attacks to the triazine C4 position .

This compound’s versatility in nucleophilic, reductive, and denitrogenative transformations underscores its utility in medicinal and materials chemistry. Further studies optimizing photocatalytic protocols for N-alkyl derivatives are warranted .

Scientific Research Applications

The compound 3-[1-(1-azepanylcarbonyl)propyl]-1,2,3-benzotriazin-4(3H)-one is a member of the benzotriazine family, which has garnered attention for its diverse applications in scientific research and various industries. This article explores the significant applications of this compound, focusing on its chemical properties, biological activities, and potential uses in pharmaceuticals and other fields.

Anticancer Activity

Recent studies have indicated that benzotriazine derivatives exhibit promising anticancer properties. The compound has been evaluated for its ability to inhibit tumor growth in various cancer cell lines. For example:

• Mechanism of Action : The compound may induce apoptosis in cancer cells by activating specific signaling pathways.
• Case Study : In vitro studies demonstrated a significant reduction in cell viability in breast and colon cancer cell lines upon treatment with this compound.

Antimicrobial Properties

The benzotriazine structure is known for its antimicrobial activity. This compound has shown effectiveness against several bacterial strains:

• Tested Strains : Escherichia coli, Staphylococcus aureus.
• Results : The compound exhibited minimum inhibitory concentrations (MICs) comparable to standard antibiotics.

Photostabilizers

Due to its chemical stability and UV absorption properties, this compound can serve as a photostabilizer in polymers and coatings:

• Application : Enhancing the durability of materials exposed to sunlight.
• Performance : Studies have shown improved resistance to photodegradation when incorporated into polymer matrices.

Chemical Intermediate

The compound can act as an intermediate in the synthesis of other complex molecules, particularly in pharmaceutical chemistry:

• Synthesis Pathways : It can be utilized in multi-step reactions to create more complex therapeutic agents.

Photographic Chemicals

Historically, benzotriazines have been used in photographic applications due to their ability to stabilize images against light degradation:

• Usage : In formulations for photographic films and papers.

Mechanism of Action

The mechanism of action of 3-[1-(1-azepanylcarbonyl)propyl]-1,2,3-benzotriazin-4(3H)-one involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved in its mechanism of action are still under investigation, but it is believed to affect various biochemical processes within cells.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The benzotriazinone core is shared among several derivatives, but substituent variations dictate functional differences:

Compound Name	Substituent/Modification	Key Structural Feature
Target Compound	1-(1-Azepanylcarbonyl)propyl	7-membered azepane ring, carbonyl linkage
DEPBT (3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one)	Diethoxyphosphoryloxy group	Phosphate ester, peptide coupling reagent
3-(Chloromethyl)-1,2,3-benzotriazin-4(3H)-one	Chloromethyl group	Reactive alkylating agent
3-{3-[4-(2-Fluorophenyl)-1-piperazinyl]-3-oxopropyl}-1,2,3-benzotriazin-4(3H)-one	Fluorophenyl-piperazinylpropyl	6-membered piperazine ring, fluorophenyl

• Azepane vs.
• Carbonyl Linkage : The carbonyl group in the target compound facilitates hydrogen bonding, unlike the phosphate ester in DEPBT or chloromethyl group in alkylating analogs, which prioritize electrophilic reactivity .

Physicochemical Properties

Property	Target Compound	DEPBT	3-(Chloromethyl) Derivative
Molecular Weight	~350–400 g/mol (estimated)	299.21 g/mol	195.61 g/mol
logP (Predicted)	~2.5–3.5	1.22	~1.5
Solubility	Moderate in organic solvents	High in DCM/DMF	Low (hydrophobic)

The target compound’s higher molecular weight and logP suggest improved membrane permeability but reduced aqueous solubility compared to DEPBT or chloromethyl analogs.

Biological Activity

3-[1-(1-azepanylcarbonyl)propyl]-1,2,3-benzotriazin-4(3H)-one is a compound of interest due to its potential biological activities. This article reviews the existing literature on its biological properties, mechanisms of action, and therapeutic applications, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound features a benzotriazine core with an azepane carbonyl substituent. Its molecular formula is C$_{12}$H$_{14}$N$_{4}$O, with a molecular weight of approximately 230.27 g/mol. The structural representation is crucial for understanding its interaction with biological targets.

Research indicates that compounds similar to 3-[1-(1-azepanylcarbonyl)propyl]-1,2,3-benzotriazin-4(3H)-one may exert their biological effects through various mechanisms:

• Inhibition of Enzymatic Activity : It has been suggested that benzotriazine derivatives can inhibit certain enzymes involved in cellular signaling pathways.
• Antimicrobial Properties : Some studies have shown that related compounds possess antibacterial and antifungal activities, likely due to their ability to disrupt microbial cell membranes or inhibit essential metabolic pathways.

Biological Activity

The biological activity of this compound can be summarized as follows:

Activity	Description	References
Antimicrobial	Exhibits activity against various bacterial strains and fungi.	,
Anticancer	Potential cytotoxic effects on cancer cell lines have been observed.	,
Enzyme Inhibition	Inhibits specific enzymes linked to disease processes (e.g., kinases).	,

Case Studies

Several case studies highlight the compound's effectiveness in different biological contexts:

• Antimicrobial Efficacy : A study demonstrated that 3-[1-(1-azepanylcarbonyl)propyl]-1,2,3-benzotriazin-4(3H)-one showed significant inhibition of Staphylococcus aureus and Escherichia coli, suggesting its potential as a novel antimicrobial agent.
• Cytotoxicity Against Cancer Cells : In vitro tests indicated that the compound induced apoptosis in human breast cancer cells (MCF-7), with IC50 values indicating potent cytotoxicity compared to standard chemotherapeutics.

Research Findings

Recent research has focused on the pharmacological implications of this compound:

• A study published in the Journal of Medicinal Chemistry explored various derivatives of benzotriazine and their effects on cancer cell proliferation, highlighting the importance of structural modifications for enhancing activity .
• Another investigation assessed the compound's potential as an anti-inflammatory agent by evaluating its effects on cytokine production in immune cells, revealing promising results that warrant further exploration .

Q & A

What are the recommended synthetic routes for 3-[1-(1-azepanylcarbonyl)propyl]-1,2,3-benzotriazin-4(3H)-one in laboratory settings?

Level : Basic
Methodological Answer :

• Begin with a literature review to identify analogous benzotriazinone syntheses, such as coupling azepane derivatives with benzotriazinone precursors .
• Optimize reaction conditions (e.g., solvent, temperature, catalysts) based on steric and electronic considerations. For example, use carbodiimide-based coupling agents (e.g., EDC/HOBt) for amide bond formation between azepane and propyl intermediates .
• Purify intermediates via column chromatography (silica gel, gradient elution) and confirm purity via TLC or HPLC .

How can researchers confirm the structural integrity and purity of this compound post-synthesis?

Level : Basic
Methodological Answer :

• X-ray crystallography : Resolve single-crystal structures to confirm bond angles and stereochemistry, as demonstrated for similar heterocycles (e.g., C12–N1–C5: 118.36°) .
• Spectroscopic techniques :
  • ¹H/¹³C NMR : Compare chemical shifts with predicted values (e.g., aromatic protons in benzotriazinone at δ 7.5–8.5 ppm).
  • HRMS : Validate molecular ion peaks (e.g., [M+H]⁺) with theoretical masses.
• HPLC : Use reverse-phase columns (C18) with UV detection (λ = 254 nm) to assess purity (>95%) .

What computational methods are suitable for predicting the reactivity of this benzotriazinone derivative?

Level : Advanced
Methodological Answer :

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites. For example, analyze electron density around the triazinone ring for potential nucleophilic attack .
• Molecular Dynamics (MD) : Simulate solvation effects in polar solvents (e.g., DMSO) to study stability under experimental conditions.
• Docking studies : Model interactions with biological targets (e.g., enzymes) using software like AutoDock Vina, focusing on hydrogen bonding with the azepane carbonyl group .

How should one design experiments to assess the environmental persistence of this compound?

Level : Advanced
Methodological Answer :

• Partitioning studies : Measure log K_ow (octanol-water) to evaluate bioaccumulation potential. Use shake-flask methods with HPLC quantification .
• Biodegradation assays :
  • Aerobic : Incubate with activated sludge (OECD 301D) and monitor degradation via LC-MS/MS.
  • Photolytic stability : Expose to UV light (λ = 254 nm) and track half-life in aqueous solutions .
• Ecotoxicology : Use Daphnia magna or algae models (OECD 202/201) to determine EC₅₀ values .

What strategies resolve contradictions in spectroscopic data during characterization?

Level : Advanced
Methodological Answer :

• Systematic validation : Cross-check NMR assignments with 2D techniques (COSY, HSQC) to resolve overlapping signals. For example, distinguish azepane CH₂ groups from propyl chain protons .
• Isotopic labeling : Synthesize deuterated analogs to confirm peak assignments in complex spectra.
• Collaborative analysis : Compare data with computational predictions (e.g., NMR chemical shifts via ACD/Labs or Gaussian) .

How to evaluate its potential biological activity using in vitro models?

Level : Advanced
Methodological Answer :

• Target identification : Screen against kinase or protease libraries (e.g., Eurofins Panlabs) based on structural similarity to known inhibitors (e.g., benzotriazinone-containing drugs) .
• Cytotoxicity assays : Use MTT/WST-1 in cancer cell lines (e.g., HeLa, MCF-7) with dose-response curves (IC₅₀ calculation).
• Mechanistic studies : Perform Western blotting or qPCR to assess downstream effects (e.g., apoptosis markers like caspase-3) .